2-(Hydroxymethyl)-1,5-bis((4-methoxybenzyl)oxy)pyridin-4(1H)-one

• Molecular Formula: C22H23NO6
• Molecular Weight: 397.4 g/mol
• IUPAC Name: 2-(hydroxymethyl)-1,5-bis[(4-methoxyphenyl)methoxy]pyridin-4-one
• InChI: InChI=1S/C22H23NO6/c1-26-19-7-3-16(4-8-19)14-28-22-12-23(18(13-24)11-21(22)25)29-15-17-5-9-20(27-2)10-6-17/h3-12,24H,13-15H2,1-2H3
• InChI Key: IPJWVNGXIGVLHV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)COC2=CN(C(=CC2=O)CO)OCC3=CC=C(C=C3)OC

Description

2-(Hydroxymethyl)-1,5-bis((4-methoxybenzyl)oxy)pyridin-4(1H)-one is a pyridinone derivative characterized by a central pyridin-4(1H)-one core substituted with a hydroxymethyl group at position 2 and two 4-methoxybenzyloxy groups at positions 1 and 5. This compound is structurally related to other pyridinone derivatives used in pharmaceutical and chemical research, particularly as intermediates or bioactive molecules.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

The compound is most directly comparable to 1,5-bis(benzyloxy)-2-(hydroxymethyl)pyridin-4(1H)-one (CAS 1380109-74-9), which lacks the methoxy groups on the benzyl substituents (Table 1). Key differences include:

Property	2-(Hydroxymethyl)-1,5-bis((4-methoxybenzyl)oxy)pyridin-4(1H)-one	1,5-Bis(benzyloxy)-2-(hydroxymethyl)pyridin-4(1H)-one
Molecular Formula	C₂₄H₂₅NO₇ (estimated*)	C₂₀H₁₉NO₄
Molecular Weight	~437.46 g/mol (estimated*)	337.37 g/mol
Substituents	4-Methoxybenzyloxy groups	Benzyloxy groups
Lipophilicity (LogP)	Higher (predicted due to methoxy groups)	Moderate
Solubility	Likely lower aqueous solubility, enhanced in organic solvents	Solubility varies by solvent; DMSO recommended for stock prep

*Estimated based on structural analysis.

• Solubility : The methoxy groups enhance lipophilicity, reducing aqueous solubility compared to the benzyloxy analog. However, the hydroxymethyl group may mitigate this effect by introducing polarity.

Research Findings and Data Gaps

• Synthetic Yield : The benzyloxy analog in is provided as a research-grade product with >98% purity, but synthetic yields for the PMB derivative remain unreported.
• Spectroscopic Data : NMR and MS data for the PMB compound are unavailable, though its benzyloxy analog shows characteristic signals for aromatic protons (δ 7.3–7.5 ppm) and hydroxymethyl groups (δ 4.5–5.0 ppm) .